Cas no 1858264-22-8 (Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate)

• Product Name: Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate
• CAS No: 1858264-22-8
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• MDL: MFCD28505112
• CID: 4709288
• PubChem ID: 122360524
• Update Time: 2025-10-29

Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-[(1H-indazol-3-yl)amino]prop-2-enoate
• Ethyl 2-cyano-3-(1H-indazol-3-ylamino)prop-2-enoate
• Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate

• MDL： MFCD28505112
• Inchi： 1S/C13H12N4O2/c1-2-19-13(18)9(7-14)8-15-12-10-5-3-4-6-11(10)16-17-12/h3-6,8H,2H2,1H3,(H2,15,16,17)
• InChI Key： VRJCKTVRFLEWSL-UHFFFAOYSA-N
• SMILES： O(C(C(C#N)=CNC1C2C=CC=CC=2NN=1)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 412
• Topological Polar Surface Area: 90.8

Additional information on Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate

Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate: A Comprehensive Overview

Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate, with the CAS number 1858264-22-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in advanced materials and pharmaceuticals. The molecule features a cyano group, an indazole moiety, and an acrylate ester, making it a valuable building block for various chemical reactions and material syntheses.

The indazole ring system in Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate is a key structural element that contributes to its reactivity and stability. Indazole, a heterocyclic aromatic compound, is known for its ability to participate in various chemical transformations, including cyclization reactions and coordination chemistry. The presence of the cyano group further enhances the compound's electronic properties, making it suitable for applications in optoelectronic materials and polymer synthesis.

Recent studies have highlighted the potential of Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate as a precursor for the synthesis of advanced polymers. Researchers have demonstrated that this compound can undergo controlled polymerization reactions to form materials with tailored mechanical and optical properties. For instance, its use in the development of stimuli-responsive polymers has shown promise in fields such as drug delivery and sensors.

In addition to its role in polymer chemistry, Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate has been explored for its potential in medicinal chemistry. The indazole moiety is known to exhibit bioactivity, particularly in kinase inhibition studies. Recent findings suggest that derivatives of this compound may serve as lead compounds for the development of novel therapeutic agents targeting specific cellular pathways.

The synthesis of Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the indazole ring system, followed by functionalization with the cyano and acrylate groups. The use of modern catalytic methods has enabled efficient and selective synthesis of this compound, ensuring high purity and yield.

From an environmental perspective, Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate exhibits favorable properties that align with green chemistry principles. Its synthesis can be optimized to minimize waste generation and energy consumption, making it a sustainable choice for industrial applications. Furthermore, its biodegradability has been assessed under controlled conditions, indicating that it poses minimal risk to ecosystems when properly managed.

In conclusion, Ethyl 2-cyano-3-(1H-indazol-3-ylamino)acrylate represents a versatile and promising compound with applications spanning multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its role in shaping future technologies is expected to grow significantly.